Cas no 76129-67-4 (Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI))
76129-67-4 structure
Product Name:Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI)
CAS No:76129-67-4
MF:C21H26N2O3
MW:354.442745685577
CID:573101
PubChem ID:156852
Update Time:2025-04-19
Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI)
- Ibogamine-18-carboxylic acid, 12-hydroxy-, methyl ester
- 10-hydroxycoronaridine
- SCHEMBL11889227
- Methyl (1S,15R,17S,18S)-17-ethyl-7-hydroxy-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4(9),5,7-tetraene-1-carboxylate
- 76129-67-4
- CHEBI:146256
- Methyl 12-hydroxyibogamine-18-carboxylate
- DTXSID20997483
-
- Inchi: 1S/C21H26N2O3/c1-3-13-8-12-10-21(20(25)26-2)18-15(6-7-23(11-12)19(13)21)16-9-14(24)4-5-17(16)22-18/h4-5,9,12-13,19,22,24H,3,6-8,10-11H2,1-2H3
- InChI Key: TUZCJNZERFWZAS-UHFFFAOYSA-N
- SMILES: OC1=CC=C2C(C3CCN4CC5CC(C4C(C5)(C(OC)=O)C=3N2)CC)=C1
Computed Properties
- Exact Mass: 354.194
- Monoisotopic Mass: 354.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6Ų
- XLogP3: 2.839
Experimental Properties
- Density: 1.32
- Boiling Point: 534.5°C at 760 mmHg
- Flash Point: 277.1°C
- Refractive Index: 1.665
Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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